Cas no 86445-79-6 (Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-)
86445-79-6 structure
Product Name:Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
CAS No:86445-79-6
MF:C11H15IO
MW:290.140675783157
CID:1862151
PubChem ID:12857385
Update Time:2025-04-21
Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
- 86445-79-6
- 2-(tert-butyl)-6-iodo-4-methylphenol
- SCHEMBL4857989
-
- Inchi: 1S/C11H15IO/c1-7-5-8(11(2,3)4)10(13)9(12)6-7/h5-6,13H,1-4H3
- InChI Key: NFMLDHUGPFNDLW-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=C(C=1O)C(C)(C)C
Computed Properties
- Exact Mass: 290.01676Da
- Monoisotopic Mass: 290.01676Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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